Cas no 2034587-95-4 (N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 2034587-95-4
• MF: C₁₆H₁₇Cl₂N₃O₂
• MW: 354.231081724167
• CID: 5352801
• Update Time: 2025-08-05

N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-(2,4-dichlorophenoxy)acetamide
• N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide
• N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide

• Inchi： 1S/C16H17Cl2N3O2/c17-12-3-4-14(13(18)9-12)23-10-15(22)19-5-7-21-8-6-20-16(21)11-1-2-11/h3-4,6,8-9,11H,1-2,5,7,10H2,(H,19,22)
• InChI Key： AYZIDYLJUCNVJM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NCCN1C=CN=C1C1CC1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 409
• XLogP3: 2.8
• Topological Polar Surface Area: 56.2

Additional information on N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide

Introduction to N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide (CAS No. 2034587-95-4)

N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide is a compounds that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This product name belongs to a class of molecules that exhibit promising properties in various therapeutic applications. With a CAS number of 2034587-95-4, this compound has been extensively studied for its pharmacological effects and mechanisms of action.

The molecular structure of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide features a cyclopropyl group attached to an imidazole ring, which is a common motif in many bioactive molecules. The presence of the cyclopropyl group contributes to the compound's stability and lipophilicity, making it an attractive candidate for drug development. Additionally, the imidazole ring is known for its ability to interact with various biological targets, including enzymes and receptors.

The acetamide moiety at the other end of the molecule provides a polar interaction surface, enhancing solubility and binding affinity. The 2-(2,4-dichlorophenoxy) substituent further enhances the compound's pharmacological profile by introducing electron-withdrawing groups that can modulate reactivity and binding interactions. This combination of structural features makes N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide a versatile molecule with potential applications in multiple therapeutic areas.

Recent research has highlighted the importance of imidazole derivatives in drug discovery. Imidazole-based compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The cyclopropyl group in N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide may further enhance these effects by improving metabolic stability and bioavailability.

In vitro studies have demonstrated that this compound interacts with several key biological targets. The imidazole ring is particularly important for binding to enzymes such as kinases and phosphodiesterases, which are often implicated in various diseases. The dichlorophenoxymethyl group enhances binding affinity by providing additional interaction points with biological targets. These interactions suggest that N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide may have therapeutic potential in conditions where these enzymes play a crucial role.

One of the most exciting aspects of this compound is its potential in oncology research. Cancer cells often overexpress certain kinases and phosphodiesterases, making them susceptible to inhibition by small molecule compounds. The structural features of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide make it an excellent candidate for developing novel anticancer agents. Preclinical studies have shown promising results in inhibiting tumor growth and reducing metastasis in animal models.

Another area where this compound shows promise is in inflammatory diseases. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting key inflammatory pathways, N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide may help mitigate symptoms associated with these conditions. Its ability to interact with enzymes involved in inflammation makes it a valuable tool for researchers exploring new therapeutic strategies.

The synthesis of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclopropyl group necessitates specialized synthetic techniques to ensure high yield and purity. Similarly, the attachment of the dichlorophenoxymethyl group requires careful consideration to avoid unwanted side reactions.

Advanced computational methods have been employed to optimize the synthesis pathway for this compound. Molecular modeling techniques help predict optimal reaction conditions and identify potential intermediates. These computational tools are essential for streamlining the development process and reducing time-to-market for new pharmaceuticals.

The pharmacokinetic properties of N-[2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide are also under investigation. Understanding how the body processes this compound is crucial for determining its therapeutic efficacy and safety profile. Studies have shown that the cyclopropyl group enhances metabolic stability, while the polar acetamide moiety improves solubility. These properties are critical for ensuring that the compound reaches its target sites effectively.

Future research will focus on refining the synthetic route for this compound and exploring new applications in drug development. The unique structural features of N-[2-(2-cyclopropyl-1H-imidazol-1-yilethyle)-] make it a promising candidate for further investigation in various therapeutic areas.